N-benzyl-3-(2-furyl)-3-phenyl-1-propanamine
Description
"N-benzyl-3-(2-furyl)-3-phenyl-1-propanamine" is a chemical compound that has been studied in various contexts, including organic chemistry and material science. It is known for its complex molecular structure and potential applications in various fields.
Synthesis Analysis
This compound can be synthesized through a variety of methods. Miki et al. (2004) described a process involving the reaction of alkenes with conjugated ene-yne-ketones, which could potentially be applied to synthesize compounds like "this compound" (Miki et al., 2004).
Molecular Structure Analysis
The molecular structure of "this compound" can be characterized by techniques such as NMR spectroscopy and X-ray crystallography. Studies like those conducted by Asegbeloyin et al. (2014) on similar compounds provide insights into the molecular configurations and structural characteristics of such complex molecules (Asegbeloyin et al., 2014).
Chemical Reactions and Properties
This compound can participate in a variety of chemical reactions due to its reactive functional groups. The study by Thinagar et al. (2003) on similar compounds highlights the potential reactivity of "this compound," including its ability to form stable structures through intramolecular hydrogen bonding (Thinagar et al., 2003).
properties
IUPAC Name |
N-benzyl-3-(furan-2-yl)-3-phenylpropan-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO/c1-3-8-17(9-4-1)16-21-14-13-19(20-12-7-15-22-20)18-10-5-2-6-11-18/h1-12,15,19,21H,13-14,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBWYZQHHMSUWKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNCCC(C2=CC=CC=C2)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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